Cas no 1261685-59-9 (3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde
• CAS No: 1261685-59-9
• MF: C₁₀H₉ClF₂O
• MW: 218.627669095993
• CID: 4985951
• Update Time: 2025-10-29

3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C10H9ClF2O/c11-8-3-4-9(10(12)13)7(6-8)2-1-5-14/h3-6,10H,1-2H2
• InChI Key： GXADVQXBFKABLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=C(C=1)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde

3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde: A Comprehensive Overview

The compound 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde, identified by the CAS number 1261685-59-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a propionaldehyde group attached to a phenyl ring substituted with a chlorine atom at the 5' position and a difluoromethyl group at the 2' position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde involves a series of carefully designed organic reactions. The starting material typically includes a chlorinated aromatic compound, which undergoes substitution or coupling reactions to introduce the difluoromethyl group. Subsequent oxidation or aldehyde formation steps yield the final product. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency and sustainability of these synthetic pathways, aligning with current trends in environmentally friendly chemical production.

One of the most notable applications of this compound is in the field of drug discovery. The presence of the difluoromethyl group and chlorine substituent provides opportunities for modulating biological activity, making it a promising candidate for pharmacological studies. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, its role as an intermediate in the synthesis of more complex pharmaceutical compounds has been extensively documented in recent studies.

In materials science, 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde has found utility as a precursor for advanced polymers and coatings. Its reactivity under specific conditions allows for the formation of cross-linked structures with enhanced mechanical and thermal properties. Recent breakthroughs in polymer chemistry have highlighted its potential in developing high-performance materials for aerospace and automotive industries.

The chemical stability and reactivity of this compound make it an ideal candidate for various industrial processes. Its ability to undergo nucleophilic addition reactions has been exploited in the synthesis of fine chemicals and agrochemicals. Furthermore, its role as an intermediate in the production of specialty chemicals has been underscored by recent research findings, emphasizing its versatility across different chemical sectors.

In conclusion, 3-(5'-Chloro-2'-(difluoromethyl)phenyl)propionaldehyde stands out as a versatile and valuable compound with wide-ranging applications. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in modern chemistry. As research continues to uncover new potential uses, this compound is expected to play an even more significant role in driving innovation across diverse industries.